BENGHE Foundational & Exploratory

Check Availability & Pricing

historical account of Marie Curie's discovery of
Polonium-210

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Polonium PO-210

Cat. No.: B076709

A Technical Chronicle of the Discovery of
Polonium-210

An in-depth guide for researchers, scientists, and drug development professionals on the
seminal work of Marie and Pierre Curie in the discovery of Polonium-210.

This technical guide provides a detailed historical and methodological account of the discovery
of Polonium-210 by Marie and Pierre Curie in 1898. The document outlines the foundational
observations, the systematic chemical processes employed, and the quantitative
measurements that led to the identification of this new element. It is intended to serve as a
comprehensive reference for professionals in the scientific community, offering insights into the
rigorous experimental design and analytical perseverance that characterized this landmark
achievement in radiochemistry.

Historical Context and Initial Observations

In 1896, Henri Becquerel observed that uranium salts emitted a new form of penetrating
radiation. Marie Curie, seeking a topic for her doctoral thesis, decided to investigate these
"uranium rays."[1] Her initial systematic study revealed that the intensity of the radiation was
proportional to the amount of uranium present, suggesting it was an atomic property.[1] A
pivotal moment came when she examined pitchblende, a uranium ore, and found it to be
significantly more radioactive than the amount of uranium it contained could account for—in
some cases, four to five times more active.[1] This led to the crucial hypothesis that pitchblende
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contained one or more unknown, highly radioactive elements.[1][2] Intrigued by these findings,
Pierre Curie joined his wife's research, lending his expertise in physics and instrumentation.[2]

Quantitative Data Summary

The Curies' research was meticulously quantitative, relying on a sensitive electrometer
designed by Pierre and his brother, Jacques, to measure the faint electrical currents produced
by the ionization of air by the radiation.[1][3] This allowed them to track the "activity" of different
chemical fractions. While precise yield calculations for Polonium-210 from a specific mass of
pitchblende are not available in their initial publications, the relative radioactivity measurements
were key to their discovery.

Parameter Value/Observation Source

o ] o Approximately 2.5 times more
Initial Pitchblende Radioactivity _ _ [4]
active than pure uranium.

Starting Material for Initial 100 g of Joachimsthal 5]
Analysis pitchblende.
Radioactivity of Bismuth Reached up to 400 times the

[6]

Fraction (containing Polonium)  activity of uranium.

2 mg of a product containing

Final Isolated Product (1910) approximately 0.1 mg of [6]
polonium.

Starting Material for Final Several tons of uranium ore 6]

Isolation residues.

Experimental Protocols

The Curies employed a novel approach of "chemical analysis guided by radioactivity
measurements” to isolate the unknown element.[4] The process, while complex and arduous,
can be broken down into key stages.

Initial Processing of Pitchblende
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The initial steps involved the dissolution of the pitchblende ore and the separation of its
constituent elements into different chemical groups.

» Acid Digestion: 100 g of ground pitchblende was treated with acids (the Curies' notes
mention nitric acid) to bring the majority of the elements into solution.[4][5] Uranium and
thorium remained in the acidic solution.[4]

» Sulfide Precipitation: Hydrogen sulfide (H2S) was passed through the acidic solution. This
precipitated a group of metal sulfides, including those of lead, bismuth, copper, arsenic, and
antimony.[4] Crucially, this sulfide precipitate was found to be highly radioactive.[4]

Separation of the Active Sulfide Fraction

The radioactive substance was further concentrated by separating it from other non-radioactive
elements in the sulfide precipitate.

e Removal of Arsenic and Antimony: The precipitate was treated with ammonium sulfide. The
sulfides of arsenic and antimony are soluble in ammonium sulfide, while the radioactive
sulfide, along with lead, bismuth, and copper sulfides, remained insoluble.[4]

o Separation from Copper: The remaining insoluble sulfides were dissolved in nitric acid.
Ammonia (NH4OH) was then added to the solution. This precipitated the hydroxides of the
radioactive element and bismuth, while copper remained in solution as a deep blue
tetraamminecopper(ll) complex.[6][7]

o Partial Separation from Lead: The active substance, now in a fraction with bismuth, was
partially separated from lead by the addition of sulfuric acid (H2SOa4), which precipitates lead
as lead(ll) sulfate (PbSO0a4).[4]

Final Isolation of Polonium from Bismuth

The most significant challenge was separating the highly radioactive substance from bismuth,
as they shared very similar chemical properties.[2] The Curies noted that attempts at
separation by wet chemical methods, such as fractional precipitation of salts from water, were
incomplete, although the first fractions to precipitate were the most active.[4] The breakthrough
came with a physical separation method based on differential volatility.
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o Fractional Sublimation: The mixed sulfides of bismuth and the active element (polonium)
were placed in a Bohemian glass tube and heated in a vacuum to approximately 700°C.[4][6]

» Deposition: The more volatile active sulfide (polonium sulfide) sublimated and deposited as a
black coating in the cooler regions of the tube (250-300°C), while the less volatile bismuth
sulfide remained in the hotter parts of the tube.[4][6][7]

o Enrichment: By repeating this sublimation process, they were able to obtain samples of
polonium sulfide that were increasingly more radioactive, reaching an activity 400 times that
of uranium.[6]

On July 18, 1898, they announced the discovery of this new element, which Marie Curie
named "polonium" in honor of her native Poland.[8]

Visualizations

The following diagrams illustrate the logical workflow and the chemical separation pathways
employed by the Curies in their discovery of Polonium-210.
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Caption: Logical workflow of the discovery of Polonium.
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Caption: Chemical separation pathway for Polonium-210.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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